Cas no 937796-04-8 (1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole
• CAS No: 937796-04-8
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• MDL: MFCD09879976
• CID: 879395
• PubChem ID: 24229759
• Update Time: 2025-10-19

1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isocyanatophenyl)-3,5-dimethyl-1H-pyrazole
• 1-(4-isocyanatophenyl)-3,5-dimethylpyrazole
• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl isocyanate 97
• 3,5-Dimethyl-1-(4-isocyanatophenyl)-1H-pyrazole
• MFCD09879976
• FT-0750100
• DTXSID20640462
• AB91019
• EN300-344076
• 937796-04-8
• AKOS016012038
• 1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole, AldrichCPR
• 1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole

• MDL： MFCD09879976
• Inchi： 1S/C12H11N3O/c1-9-7-10(2)15(14-9)12-5-3-11(4-6-12)13-8-16/h3-7H,1-2H3
• InChI Key： UMLKVWYKGPVEGG-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 213.09000
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.2Ų

Experimental Properties

• PSA: 47.25000
• LogP: 2.45640

1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole

Recent Advances in the Study of 1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole (CAS: 937796-04-8)

The compound 1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole (CAS: 937796-04-8) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both isocyanate and pyrazole moieties, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in targeting various disease pathways, including inflammation, cancer, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole in the development of novel kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization as anticancer agents.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was employed as a scaffold for designing small-molecule modulators of the NLRP3 inflammasome. The NLRP3 inflammasome is implicated in a range of inflammatory disorders, and the study showcased how structural modifications of 1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole could enhance its anti-inflammatory properties while minimizing off-target effects. This research underscores the compound's potential in addressing unmet medical needs in autoimmune diseases.

In addition to its therapeutic applications, recent synthetic methodologies have focused on improving the efficiency and scalability of producing 1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole. A 2024 paper in Organic Process Research & Development described a green chemistry approach using catalytic isocyanatation, which reduces hazardous byproducts and improves yield. This advancement is particularly relevant for industrial-scale production, ensuring sustainable access to this valuable building block.

Looking ahead, the versatility of 1-(4-isocyanatophenyl)-3,5-dimethyl-1H-pyrazole continues to inspire innovation across multiple domains. Ongoing research is exploring its utility in covalent inhibitor design, where the isocyanate group enables irreversible binding to target proteins. Furthermore, collaborations between academia and industry are accelerating the translation of these findings into preclinical candidates, highlighting the compound's enduring relevance in drug discovery.